Cas no 7029-81-4 (2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1))
7029-81-4 structure
Product Name:2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
CAS No:7029-81-4
MF:C14H22ClNO
MW:255.783583164215
CID:1743509
PubChem ID:201859
Update Time:2025-04-21
2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
- 2-phenyl-3-piperidin-1-ylpropan-1-ol,hydrochloride
- 1-Piperidinepropanol, beta-phenyl-, hydrochloride
- 2-Phenyl-3-(piperidin-1-yl)propan-1-ol--hydrogen chloride (1/1)
- 7029-81-4
- beta-Phenyl-1-piperidinepropanol hydrochloride
- DTXSID20990510
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- Inchi: 1S/C14H21NO.ClH/c16-12-14(13-7-3-1-4-8-13)11-15-9-5-2-6-10-15;/h1,3-4,7-8,14,16H,2,5-6,9-12H2;1H
- InChI Key: IOZISCHKMSZWDZ-UHFFFAOYSA-N
- SMILES: Cl.OCC(C1C=CC=CC=1)CN1CCCCC1
Computed Properties
- Exact Mass: 255.13916
- Monoisotopic Mass: 255.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Boiling Point: 347.8°C at 760 mmHg
- Flash Point: 163°C
- PSA: 23.47
2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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